Cas no 2228570-65-6 (4,4-difluoro-1-(5-methoxypyridin-3-yl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(5-methoxypyridin-3-yl)cyclohexan-1-amine
• CAS No: 2228570-65-6
• MF: C₁₂H₁₆F₂N₂O
• MW: 242.265049934387
• CID: 6255021
• PubChem ID: 165850321
• Update Time: 2025-05-24

4,4-difluoro-1-(5-methoxypyridin-3-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(5-methoxypyridin-3-yl)cyclohexan-1-amine
• EN300-1973394
• 2228570-65-6

• Inchi： 1S/C12H16F2N2O/c1-17-10-6-9(7-16-8-10)11(15)2-4-12(13,14)5-3-11/h6-8H,2-5,15H2,1H3
• InChI Key： UBINJMXTEQIMBO-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=NC=C(C=2)OC)(CC1)N)F

Computed Properties

• Exact Mass: 242.12306946g/mol
• Monoisotopic Mass: 242.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Additional information on 4,4-difluoro-1-(5-methoxypyridin-3-yl)cyclohexan-1-amine

Recent Advances in the Study of 4,4-Difluoro-1-(5-methoxypyridin-3-yl)cyclohexan-1-amine (CAS: 2228570-65-6)

The compound 4,4-difluoro-1-(5-methoxypyridin-3-yl)cyclohexan-1-amine (CAS: 2228570-65-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a difluorinated cyclohexyl ring and a methoxypyridinyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

A key area of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that 4,4-difluoro-1-(5-methoxypyridin-3-yl)cyclohexan-1-amine exhibits selective binding affinity towards certain receptors or enzymes, making it a valuable tool for probing biochemical pathways. For instance, its interaction with central nervous system (CNS) targets has been explored, suggesting potential applications in neurodegenerative diseases or psychiatric disorders. The presence of fluorine atoms in its structure is believed to enhance its metabolic stability and bioavailability, which are critical factors in drug design.

Recent synthetic methodologies have also been developed to improve the efficiency and scalability of producing this compound. Researchers have reported novel catalytic approaches and optimized reaction conditions to achieve higher yields and purity. These advancements are crucial for enabling large-scale production and facilitating further pharmacological evaluations. Additionally, computational modeling studies have provided insights into the compound's three-dimensional conformation and its interactions with biological macromolecules, aiding in the rational design of derivatives with improved efficacy and reduced side effects.

In vitro and in vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic profiles. For example, investigations into its absorption, distribution, metabolism, and excretion (ADME) properties have revealed favorable characteristics, such as good oral bioavailability and prolonged half-life. Animal models have demonstrated its efficacy in disease-relevant assays, though detailed mechanistic studies are still ongoing to fully understand its therapeutic potential.

Despite these promising findings, challenges remain in the development of 4,4-difluoro-1-(5-methoxypyridin-3-yl)cyclohexan-1-amine as a therapeutic agent. Issues such as potential off-target effects, toxicity profiles, and formulation stability need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, the recent progress in the study of 4,4-difluoro-1-(5-methoxypyridin-3-yl)cyclohexan-1-amine highlights its potential as a versatile scaffold in drug discovery. Continued research efforts will be essential to unlock its full therapeutic value and address the remaining challenges in its development.